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Compound of Interest

Compound Name: Albendazole sulfone-d3

Cat. No.: B602575

Technical Guide: Albendazole Sulfone-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Albendazole sulfone-d3, a deuterated
metabolite of the anthelmintic drug Albendazole. This document outlines its core
physicochemical properties, relevant biological pathways, and detailed experimental protocols
for its synthesis and analysis.

Core Physicochemical Data

Quantitative data for Albendazole sulfone-d3 and its non-deuterated counterpart are
summarized below for easy comparison.

Property Albendazole sulfone-d3 Albendazole sulfone
Molecular Formula C12H12D3N304S C12H15N304S[1]
Molecular Weight 300.35 g/mol [2] 297.33 g/mol [1]

CAS Number 1448345-60-5[3] 75184-71-3

trideuteriomethyl N-(6-
propylsulfonyl-1H-

Synonyms o ABZ-S0O2, ABZ-SOOJ[4]
benzimidazol-2-

yl)carbamate[2]
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Biological Context and Mechanism of Action

Albendazole is a broad-spectrum anthelmintic agent. Its primary mode of action is the inhibition
of tubulin polymerization in parasites, leading to the disruption of microtubule-dependent
processes, such as glucose uptake, and ultimately causing parasite death. After administration,
Albendazole is rapidly metabolized in the liver to its active metabolite, Albendazole sulfoxide,
which is then further oxidized to the inactive metabolite, Albendazole sulfone.[2] The
deuteration of Albendazole sulfone in the methyl group is primarily for its use as an internal
standard in pharmacokinetic and metabolic studies.

Metabolic Pathway of Albendazole

The metabolic conversion of Albendazole to Albendazole sulfone is a key pathway in its
biotransformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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